2,4-dimethoxy-N-(4-methoxy-3,5-dinitrophenyl)benzamide

• IUPAC Name: 2,4-dimethoxy-N-(4-methoxy-3,5-dinitrophenyl)benzamide
• InChI: InChI=1S/C16H15N3O8/c1-25-10-4-5-11(14(8-10)26-2)16(20)17-9-6-12(18(21)22)15(27-3)13(7-9)19(23)24/h4-8H,1-3H3,(H,17,20)
• InChI Key: ICKPGJREGDSDOJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C(=O)NC2=CC(=C(C(=C2)[N+](=O)[O-])OC)[N+](=O)[O-])OC
• Molecular Formula: C16H15N3O8
• Molecular Weight: 377.30 g/mol

Description

2,4-dimethoxy-N-(4-methoxy-3,5-dinitrophenyl)benzamide, also known as DNP, is a chemical compound that has been widely used in scientific research. It is a yellow crystalline powder that is soluble in organic solvents such as ethanol and chloroform. DNP is a potent uncoupler of oxidative phosphorylation, and its mechanism of action has been extensively studied.

Mechanism of Action

2,4-dimethoxy-N-(4-methoxy-3,5-dinitrophenyl)benzamide uncouples oxidative phosphorylation by acting as a protonophore. It allows protons to cross the mitochondrial inner membrane, which reduces the proton gradient that drives ATP synthesis. This results in an increase in metabolic rate and a decrease in ATP production. 2,4-dimethoxy-N-(4-methoxy-3,5-dinitrophenyl)benzamide has been shown to bind to the mitochondrial membrane proteins, specifically the ATP synthase, and disrupt the proton gradient.
Biochemical and physiological effects:
2,4-dimethoxy-N-(4-methoxy-3,5-dinitrophenyl)benzamide has been shown to increase metabolic rate, leading to weight loss in animal models. It has also been shown to increase insulin sensitivity and improve glucose tolerance in diabetic animals. However, 2,4-dimethoxy-N-(4-methoxy-3,5-dinitrophenyl)benzamide can also cause side effects such as hyperthermia, sweating, tachycardia, and even death at high doses.

Advantages and Limitations for Lab Experiments

2,4-dimethoxy-N-(4-methoxy-3,5-dinitrophenyl)benzamide is a useful tool for studying mitochondrial function and metabolism. It can be used to investigate the effects of uncoupling oxidative phosphorylation on cellular metabolism and energy production. However, 2,4-dimethoxy-N-(4-methoxy-3,5-dinitrophenyl)benzamide is toxic and can cause side effects at high doses. It should be used with caution in lab experiments, and appropriate safety measures should be taken.

Future Directions

There are several areas of future research for 2,4-dimethoxy-N-(4-methoxy-3,5-dinitrophenyl)benzamide. One area is the development of safer and more effective uncoupling agents for the treatment of obesity and metabolic disorders. Another area is the investigation of the role of mitochondrial dysfunction in the pathogenesis of various diseases, such as cancer and neurodegenerative disorders. Additionally, the use of 2,4-dimethoxy-N-(4-methoxy-3,5-dinitrophenyl)benzamide in combination with other drugs or therapies for the treatment of various diseases should be explored.

Scientific Research Applications

2,4-dimethoxy-N-(4-methoxy-3,5-dinitrophenyl)benzamide has been used in scientific research as a tool to study mitochondrial function. It has been shown to uncouple oxidative phosphorylation, which is the process by which cells generate ATP from the energy released during the oxidation of nutrients. 2,4-dimethoxy-N-(4-methoxy-3,5-dinitrophenyl)benzamide disrupts this process by allowing protons to leak across the mitochondrial inner membrane, which reduces the proton gradient that drives ATP synthesis. This results in an increase in metabolic rate and a decrease in ATP production.